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Compound Focus: Platyphylline

CAS No.: 480-78-4

Cat. No.: S624033

For researchers working with platyphylline, here are the fundamental handling and storage parameters based

on available data.

Aspect Details

| Chemical Identity | CAS No.: 480-78-4 [1] [2] [3] Molecular Formula: C;gH,7NOs [1] [2] [3] Molar
Mass: 337.41 g/mol [1] [2] [3] | | Physical Form | Crystalline solid [3] | | Recommended Storage |
Desiccate at -20°C [3] | | Solubility | Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO,

Acetone [3] | | Source | Isolated from the herbs of Senecio scandens [3] |

Stability Troubleshooting & Best Practices

Without specific solution stability data, the following FAQs are based on general principles for handling

similar compounds [4] [5].

Solution Preparation & Storage

Q1: How should I prepare and store a stock solution of Platyphylline?

e Protocol:
o Weighing: Accurately weigh the crystalline compound in a clean, dry environment.
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o Solvent Selection: Choose an appropriate solvent from the solubility table (e.g., DMSO).
Gently warm the tube at 37°C and use brief sonication in a water bath to achieve complete
dissolution if necessary [3].

o Aliquoting: Immediately after preparation, aliquot the stock solution into smaller, single-use
vials. This prevents repeated freeze-thaw cycles and exposure to air.

o Storage: Store the aliquots at or below -20°C [3]. For solutions in volatile solvents like
chloroform, use tightly sealed vials to prevent solvent evaporation and concentration changes.

o Stability Consideration: While not explicitly stated for platyphylline, it is generally recommended to
prepare and use stock solutions on the same day for critical experiments. If prepared in advance,
they can be stored for several months at or below -20°C [3].

Q2: What should I do if my Platyphylline solution is exposed to a temperature excursion? Temperature

excursion is a deviation from prescribed storage conditions [4]. A systematic assessment is required.

e Assessment Protocol:
o Document: Record the date, duration, and exact temperature of the exposure.
o Evaluate Impact: The effect depends on the solution's stability profile. Without product-specific
data, the following general assessment flowchart can guide your decision:
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e Supporting Evidence: Regulatory guidelines allow using accelerated stability data to evaluate the
effect of short-term excursions outside label storage conditions [4]. The manufacturer bears
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responsibility for communicating allowable excursions based on stability data [5].

Analysis & Purity

Q3: How can I monitor the degradation of Platyphylline in my solution? High-Performance Liquid

Chromatography (HPLC) is the standard technique.

e HPLC Monitoring Protocol:
o Column Selection: Use a reversed-phase C18 column [6].
o Method Development:
= Retention Factor (k): Ensure the main peak has a k value between 2 and 10 for reliable
guantification [6]. An unretained peak (k=0) indicates no interaction with the column [6].
= Resolution (Rs): Aim for a resolution Rs = 1.5 between platyphylline and any
degradation product peaks [6].

o Analysis: Compare the chromatogram of a fresh standard against the aged solution. A
decrease in the platyphylline peak area or the appearance of new peaks indicates
degradation.

¢ Improving Resolution: If resolution is poor, you can adjust the mobile phase pH, solvent strength, or
column temperature [6].

Key Recommendations Summary

e Storage: Store solid platyphylline desiccated at -20°C [3].

¢ Solution Handling: Aliquot stock solutions and avoid repeated freeze-thaw cycles [3].

o Stability Assessment: Use HPLC for definitive analysis of solution integrity over time [6].

e Data Gap: Be aware that specific, published data on platyphylline's stability in various solutions is
not available in the searched sources, so a conservative approach is advised.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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